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Compound of Interest

Compound Name: Aristolochic Acid C

Cat. No.: B1665774 Get Quote

IMMEDIATE ACTION REQUIRED: Aristolochic Acid C is a highly toxic and carcinogenic

substance. Exposure can lead to severe health consequences, including kidney failure and

cancer.[1][2] Strict adherence to the following safety protocols is mandatory for all personnel

involved in its handling, storage, and disposal.

Hazard Summary
Aristolochic Acid C is classified as:

Acutely Toxic: Fatal or toxic if swallowed, in contact with skin, or if inhaled.[3][4][5]

Carcinogenic: Suspected of causing cancer.

Mutagenic: Suspected of causing genetic defects.

Personal Protective Equipment (PPE)
The following table summarizes the minimum required PPE for handling Aristolochic Acid C.

It is imperative that all equipment is properly fitted and inspected before each use.
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Body Part Required PPE
Specifications and Best
Practices

Respiratory
Full-face respirator with N100

(US) or equivalent cartridges

A full-face respirator is

recommended to also provide

eye and face protection.

Respirator use requires prior

medical clearance, training,

and fit-testing.

Hands
Impermeable, chemical-

resistant gloves

Double gloving is

recommended. Consult with

the glove manufacturer for

specific compatibility data with

Aristolochic Acid C.

Eyes
Safety goggles with side-

shields or a full-face respirator

Eye protection must be worn at

all times in the laboratory.

Body
Impervious clothing (e.g., a

disposable lab coat or suit)

Clothing should be

immediately removed if it

becomes contaminated.

Operational Plan: Step-by-Step Handling Protocol
All handling of Aristolochic Acid C must be conducted within a certified chemical fume hood

to minimize inhalation exposure.

Preparation:

Ensure the chemical fume hood is functioning correctly.

Gather all necessary materials, including a pre-weighed, sealed container for the

Aristolochic Acid C.

Don all required PPE as outlined in the table above.

Handling:
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Conduct all manipulations of the solid or solutions of Aristolochic Acid C well within the

fume hood.

Avoid the formation of dust and aerosols.

Use dedicated equipment (spatulas, glassware, etc.) for handling Aristolochic Acid C.

Post-Handling:

Carefully decontaminate all surfaces and equipment.

Properly package and label all waste materials.

Remove PPE in a designated area, avoiding cross-contamination.

Thoroughly wash hands and any exposed skin with soap and water.

Disposal Plan
All materials contaminated with Aristolochic Acid C are considered hazardous waste and

must be disposed of according to institutional and regulatory guidelines.

Solid Waste: Collect all contaminated solid waste (e.g., used gloves, disposable lab coats,

weighing paper) in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect all liquid waste containing Aristolochic Acid C in a designated,

sealed, and clearly labeled hazardous waste container.

Sharps: Any contaminated sharps should be placed in a designated sharps container for

hazardous waste.

Never dispose of Aristolochic Acid C down the drain or in regular trash.

Experimental Workflow for Handling Aristolochic
Acid C
The following diagram outlines the standard operating procedure for safely handling

Aristolochic Acid C in a laboratory setting.
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Safe Handling Workflow for Aristolochic Acid C

Preparation Phase

Handling Phase (Inside Fume Hood)

Cleanup and Disposal Phase

Post-Procedure

Verify Fume Hood Functionality

Assemble All Materials

Don Full PPE

Weigh/Manipulate Aristolochic Acid C

Perform Experimental Procedure

Decontaminate Surfaces & Equipment

Segregate & Label Hazardous Waste

Dispose of Waste per Guidelines

Doff PPE in Designated Area

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for safe handling of Aristolochic Acid C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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